Cas no 157123-01-8 (Methanesulfonic acid, trifluoro-, 2,5-dihydro-5-oxo-3-furanyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2,5-dihydro-5-oxo-3-furanyl ester
• CAS No: 157123-01-8
• MF: C₅H₃F₃O₅S
• MW: 232.134531259537
• CID: 1332565
• PubChem ID: 11075265
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 2,5-dihydro-5-oxo-3-furanyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2,5-dihydro-5-oxo-3-furanyl ester
• 5-oxo-2,5-dihydrofuran-3-yl trifluoromethanesulfonate
• HS-5293
• IYRSYOOKXHXRHG-UHFFFAOYSA-N
• SCHEMBL6628948
• Trifluoromethanesulfonic acid 5-oxo-2,5-dihydrofuran-3-yl ester
• 4-(Trifluoromethylsulfonyloxy)-2,5-dihydrofuran-2-one
• 157123-01-8

• Inchi： 1S/C5H3F3O5S/c6-5(7,8)14(10,11)13-3-1-4(9)12-2-3/h1H,2H2
• InChI Key： IYRSYOOKXHXRHG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC(=O)OC1

Computed Properties

• Exact Mass: 231.96529
• Monoisotopic Mass: 231.96532885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67